Cas no 898785-90-5 (4'-Chloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone)

• Product Name: 4'-Chloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone
• CAS No: 898785-90-5
• MF: C₁₆H₂₁ClO₃
• MW: 296.789144277573
• MDL: MFCD03844237
• CID: 879028
• PubChem ID: 24727822
• Update Time: 2025-06-11

4'-Chloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one
• 4'-CHLORO-4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)BUTYROPHENONE
• MFCD03844237
• DTXSID10645921
• 898785-90-5
• AKOS016023327
• 4'-Chloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone

• MDL： MFCD03844237
• Inchi： 1S/C16H21ClO3/c1-16(2)10-19-15(20-11-16)5-3-4-14(18)12-6-8-13(17)9-7-12/h6-9,15H,3-5,10-11H2,1-2H3
• InChI Key： GMBGSQXZUFAJIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCCC1OCC(C)(C)CO1)=O

Computed Properties

• Exact Mass: 296.1179222g/mol
• Monoisotopic Mass: 296.1179222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.103
• Boiling Point: 402.7°C at 760 mmHg
• Flash Point: 149.7°C
• Refractive Index: 1.502

Additional information on 4'-Chloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone

4'-Chloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone (CAS No. 898785-90-5): An Overview

4'-Chloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone (CAS No. 898785-90-5) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a chlorinated aromatic ring and a substituted dioxane moiety. These structural elements contribute to its potential applications in various scientific and pharmaceutical contexts.

The chemical structure of 4'-Chloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone is particularly noteworthy due to its complexity and the presence of multiple functional groups. The chlorinated phenyl ring provides the molecule with specific electronic and steric properties, while the dioxane ring introduces additional complexity and reactivity. This combination of features makes the compound an interesting subject for both fundamental research and practical applications.

In recent years, significant advancements have been made in understanding the synthesis and properties of 4'-Chloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone. One of the key areas of research has been the development of efficient synthetic routes to produce this compound. Various methodologies have been explored, including transition metal-catalyzed reactions and organocatalytic approaches. These methods have not only improved the yield and purity of the final product but have also reduced the environmental impact of the synthesis process.

The biological activity of 4'-Chloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone has also been a focus of recent studies. Initial in vitro assays have shown that this compound exhibits moderate to high activity against certain bacterial strains, making it a potential candidate for antibiotic development. Additionally, preliminary investigations into its anti-inflammatory properties have yielded promising results, suggesting that it could be further explored for therapeutic applications in inflammatory diseases.

One of the most intriguing aspects of 4'-Chloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone is its potential as a building block for more complex molecules. The presence of multiple reactive sites allows for a wide range of chemical transformations, enabling researchers to synthesize derivatives with tailored properties. This versatility has led to its use in combinatorial chemistry and high-throughput screening platforms, where it serves as a starting point for the discovery of new bioactive compounds.

The stability and solubility of 4'-Chloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone are also important considerations in its practical applications. Studies have shown that the compound exhibits good stability under various conditions, including exposure to light and air. However, its solubility in aqueous media is limited, which can pose challenges in certain biological assays. To address this issue, researchers have developed strategies to enhance solubility through the use of co-solvents or by modifying the molecular structure.

In terms of safety and handling, 4'-Chloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone is generally considered safe when appropriate precautions are taken. Standard laboratory practices for handling organic compounds should be followed to ensure the safety of personnel and the integrity of experimental results. It is important to note that while this compound does not fall into any restricted categories such as hazardous materials or controlled substances, it should still be handled with care to avoid potential health risks.

The future prospects for 4'-Chloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific applications. Collaborative efforts between chemists and biologists are essential to fully realize the potential of this compound in both academic and industrial settings.

In conclusion, 4'-Chloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone (CAS No. 898785-90-5) represents a fascinating example of a synthetic compound with diverse applications in chemistry and medicine. Its unique structural features and promising biological activity make it an attractive target for further investigation and development. As research continues to advance in this area, it is likely that new insights and applications will emerge, contributing to the broader field of chemical biology.